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Compound of Interest

Compound Name: L-745870

Cat. No.: B1674075 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the

solubility of L-745,870 in water and DMSO.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of L-745,870 in DMSO and water?

A1: The solubility of L-745,870 depends on whether it is in its base form or a salt form

(hydrochloride or trihydrochloride). The salt forms generally exhibit significantly higher aqueous

solubility.
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Compound
Form

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes

L-745,870 (Base) DMSO 25 mg/mL 76.49 mM
Requires

sonication.[1]

L-745,870

hydrochloride
Water ≥ 100 mg/mL ≥ 275.27 mM

Saturation

unknown.[2]

DMSO 32.26 mg/mL 88.80 mM
Requires

sonication.[2]

L-745,870

trihydrochloride
Water 43.62 mg/mL 100 mM

Q2: I am having trouble dissolving L-745,870 in DMSO. What could be the issue?

A2: Difficulty in dissolving L-745,870 or its hydrochloride salt in DMSO is a common issue that

can be attributed to the hygroscopic nature of DMSO.[1][2] DMSO readily absorbs moisture

from the air, and this water content can significantly reduce the solubility of the compound.

Troubleshooting Steps:

Use fresh, high-quality DMSO: Always use a new, unopened bottle or a properly stored

aliquot of anhydrous DMSO.[1][2]

Sonication: Use an ultrasonic bath to aid dissolution.[1][2]

Gentle Warming: If sonication is not sufficient, gentle warming of the solution can help. Be

cautious with temperature to avoid compound degradation.[1]

Q3: How should I prepare a stock solution of L-745,870 for my experiments?

A3: The protocol for preparing a stock solution depends on the intended use (in vitro vs. in vivo)

and the specific form of the compound you have.

Experimental Protocols
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Protocol 1: Preparing a Stock Solution in DMSO (for in vitro use)

This protocol is suitable for preparing a concentrated stock solution for cell culture and other in

vitro assays.

Weigh the Compound: Accurately weigh the required amount of L-745,870 powder.

Add Solvent: Add the calculated volume of fresh, anhydrous DMSO to achieve the desired

concentration (e.g., for a 10 mM stock).

Aid Dissolution: Vortex the solution briefly. If the compound does not fully dissolve, place the

vial in an ultrasonic water bath until the solution is clear.[1][2]

Storage: Once dissolved, aliquot the stock solution into smaller, single-use vials to avoid

repeated freeze-thaw cycles.[1][2] Store aliquots at -20°C for short-term (up to 1 month) or

-80°C for long-term storage (up to 6 months).[1][2][3]

Protocol 2: Preparing a Dosing Solution for in vivo Experiments

For animal studies, L-745,870 is often administered in a vehicle containing co-solvents to

ensure solubility and stability. It is recommended to prepare these solutions fresh on the day of

use.[4]

Vehicle Formulation 1: PEG300/Tween-80/Saline This formulation results in a clear solution

with a solubility of at least 2.5 mg/mL (7.65 mM).[1][4]

Prepare a DMSO Stock: First, prepare a concentrated stock solution in DMSO (e.g., 25

mg/mL) as described in Protocol 1.

Add Co-solvents: For a 1 mL final solution, follow these steps sequentially:[4]

Take 100 µL of the 25 mg/mL DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix thoroughly.

Add 450 µL of saline to reach the final volume of 1 mL.
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Final Solution: The final solvent composition will be 10% DMSO, 40% PEG300, 5% Tween-

80, and 45% Saline.[1]

Vehicle Formulation 2: Corn Oil This formulation also yields a clear solution with a solubility of

at least 2.5 mg/mL (7.65 mM).[1]

Prepare a DMSO Stock: Prepare a concentrated stock in DMSO as described above.

Add Corn Oil: For a 1 mL final solution, add 100 µL of the DMSO stock to 900 µL of corn oil.

Final Solution: The final solvent composition will be 10% DMSO and 90% Corn Oil.[1]

Troubleshooting Workflow
If you encounter solubility issues, the following workflow can help diagnose and solve the

problem.
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Caption: Troubleshooting workflow for L-745,870 dissolution issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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